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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive literature review of Oxirane, 2-methyl-3-(1-
methylethyl)-, also known by its CAS Registry Number 1192-31-0 and synonyms such as 4-

methyl-2,3-epoxypentane and 2-isopropyl-3-methyloxirane. Despite its simple structure, this

epoxide is not extensively documented in publicly available scientific literature. This review

consolidates the available chemical and physical data, proposes a general synthetic approach

based on established chemical principles, and identifies significant gaps in the existing

knowledge, particularly concerning its biological activity and detailed experimental protocols.

The aim is to provide a foundational resource for researchers interested in the synthesis,

characterization, and potential applications of this compound.

Introduction
Oxirane, 2-methyl-3-(1-methylethyl)-, is a saturated three-membered cyclic ether. The

epoxide functional group is of significant interest in organic synthesis and medicinal chemistry
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due to its inherent ring strain, which makes it susceptible to ring-opening reactions with a

variety of nucleophiles. This reactivity allows for the introduction of diverse functionalities and

the construction of complex molecular architectures. While many epoxides have been

investigated for their biological activities, including antimicrobial and cytotoxic effects, the

specific biological profile of Oxirane, 2-methyl-3-(1-methylethyl)- remains largely unexplored

in the current body of scientific literature.

This guide summarizes the known physicochemical properties of the title compound, outlines a

general and plausible synthetic methodology, and presents the limited available spectroscopic

data for related isomers. A critical aspect of this review is the identification of the current lack of

quantitative biological data and detailed experimental protocols, highlighting opportunities for

future research in this area.

Physicochemical Properties
The fundamental physicochemical properties of Oxirane, 2-methyl-3-(1-methylethyl)- have

been primarily derived from computational models and database entries. A summary of these

properties is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₁₂O PubChem[1]

Molecular Weight 100.16 g/mol PubChem[1]

CAS Registry Number 1192-31-0 PubChem[1]

IUPAC Name
2-methyl-3-(1-

methylethyl)oxirane
PubChem[1]

Synonyms
4-methyl-2,3-epoxypentane, 2-

isopropyl-3-methyloxirane
PubChem[1]

XLogP3-AA (Computed) 1.7 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 100.088815002 Da PubChem[1]

Topological Polar Surface Area 12.5 Å² PubChem[1]

Synthesis
A specific, detailed experimental protocol for the synthesis of Oxirane, 2-methyl-3-(1-
methylethyl)- with reported yields is not readily available in the surveyed literature. However,

based on fundamental principles of organic chemistry, the most direct and common method for

the synthesis of this epoxide would be the epoxidation of its corresponding alkene, 4-methyl-2-

pentene.

Proposed Synthetic Pathway: Epoxidation of 4-methyl-2-
pentene
The epoxidation of an alkene is a well-established transformation, typically achieved using a

peroxy acid. Meta-chloroperoxybenzoic acid (m-CPBA) is a widely used reagent for this

purpose due to its commercial availability, relative stability, and high efficiency. The reaction
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proceeds via a concerted mechanism, often referred to as the "butterfly mechanism," where the

oxygen atom is transferred from the peroxy acid to the double bond of the alkene.

The logical workflow for this synthesis is depicted in the following diagram:

Starting Material Reagents & Solvent

Reaction Step

Workup & Purification

Final Product

4-methyl-2-pentene
(cis or trans isomer)

Epoxidation Reaction
(Stirring at controlled temperature, e.g., 0 °C to room temp)

m-Chloroperoxybenzoic acid (m-CPBA) Aprotic Solvent
(e.g., Dichloromethane, Chloroform)

1. Quenching of excess peroxy acid
2. Aqueous wash

3. Drying of organic layer

Purification
(e.g., Column Chromatography)

Oxirane, 2-methyl-3-(1-methylethyl)-
(cis or trans isomer)

Click to download full resolution via product page

Figure 1: Proposed workflow for the synthesis of Oxirane, 2-methyl-3-(1-methylethyl)-.

General Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol for the epoxidation of 4-methyl-2-pentene.

Note: This protocol has not been experimentally validated for this specific substrate and should
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be adapted and optimized based on laboratory experiments.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

methyl-2-pentene (1 equivalent) in a suitable aprotic solvent, such as dichloromethane

(DCM) or chloroform. Cool the solution to 0 °C in an ice bath.

Reagent Addition: To the cooled solution, add m-CPBA (typically 1.1 to 1.5 equivalents)

portion-wise over a period of 15-30 minutes, ensuring the temperature remains low.

Reaction Monitoring: Allow the reaction to stir at 0 °C and then gradually warm to room

temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting alkene is consumed.

Workup: Upon completion, quench the excess peroxy acid by adding a reducing agent, such

as a saturated aqueous solution of sodium thiosulfate or sodium sulfite. Transfer the mixture

to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium

bicarbonate (to remove m-chlorobenzoic acid) and brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure

epoxide.

Expected Stereochemistry: The epoxidation reaction is stereospecific. Therefore, the

epoxidation of (E)-4-methyl-2-pentene will yield the trans-epoxide, while the epoxidation of

(Z)-4-methyl-2-pentene will yield the cis-epoxide.

Spectroscopic Characterization
Specific spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) for Oxirane, 2-methyl-3-(1-
methylethyl)- is not available in the reviewed literature. However, data for the related isomer,

1,2-Epoxy-4-methylpentane, is available and can serve as a point of reference.

Table 2: Spectroscopic Data for 1,2-Epoxy-4-methylpentane (CAS 23850-78-4)
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Data Type Key Features Source

¹³C NMR

A literature reference points to

a ¹³C NMR spectrum for this

compound, but the specific

chemical shifts are not readily

available without accessing the

primary source.

SpectraBase[2]

Mass Spectrum (EI)

The mass spectrum is

available in the NIST

WebBook.

NIST WebBook[3]

It is anticipated that the ¹H NMR spectrum of Oxirane, 2-methyl-3-(1-methylethyl)- would

show characteristic signals for the protons on the oxirane ring, typically in the range of 2.5-3.5

ppm. The isopropyl and methyl groups would exhibit signals in the upfield region. The ¹³C NMR

spectrum would show signals for the two carbons of the epoxide ring in the range of

approximately 40-60 ppm. An IR spectrum would be expected to show C-O-C stretching

vibrations for the epoxide ring around 1250 cm⁻¹ and 800-950 cm⁻¹.

Biological Activity
A thorough search of the scientific literature, including major chemical and biological

databases, did not yield any specific reports on the biological activity of Oxirane, 2-methyl-3-
(1-methylethyl)-. While the epoxide moiety is a feature in some biologically active molecules,

and some commercial epoxy resins have demonstrated antimicrobial properties, there is no

direct evidence to suggest any particular biological function for this specific compound.[4][5]

The absence of data on the biological activity of this compound represents a significant

knowledge gap. Future research could involve screening this epoxide for a range of biological

activities, including but not limited to:

Antimicrobial activity: Against a panel of pathogenic bacteria and fungi.

Cytotoxicity: Against various cancer cell lines to assess any potential anticancer effects.
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Enzyme inhibition: Targeting specific enzymes where an epoxide might act as an

electrophilic trap.

A general workflow for preliminary biological screening is proposed below:

Test Compound

Primary Screening Assays

Data Analysis

Decision Point

Further Investigation

Oxirane, 2-methyl-3-(1-methylethyl)-

Antimicrobial Assays
(e.g., MIC, MBC)

Cytotoxicity Assays
(e.g., MTT, XTT)

Enzyme Inhibition Assays
(Target-based)

Determine IC50 / MIC values
Evaluate dose-response relationships

Biologically Active?

Mechanism of Action Studies

Yes

Structure-Activity Relationship (SAR) Studies

Yes

Click to download full resolution via product page

Figure 2: A logical workflow for the initial biological evaluation of Oxirane, 2-methyl-3-(1-
methylethyl)-.
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Conclusion and Future Directions
Oxirane, 2-methyl-3-(1-methylethyl)- is a simple epoxide for which there is a significant lack

of published experimental data. This review has consolidated the available information on its

physicochemical properties and proposed a general synthetic route. The primary conclusion of

this literature survey is that the biological activity and detailed characterization of this

compound remain unexplored.

For researchers in drug discovery and materials science, this presents an opportunity. The

synthesis and subsequent biological screening of this compound could lead to the discovery of

novel biological activities. Furthermore, the detailed spectroscopic characterization and the

development of a robust, high-yielding synthetic protocol would be valuable contributions to the

chemical literature. Future work should focus on the practical synthesis and purification of this

epoxide, followed by a comprehensive spectroscopic analysis and a broad-based screening for

biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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